Cas no 1325305-68-7 (8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one)

• Product Name: 8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one
• CAS No: 1325305-68-7
• MF: C₁₀H₁₄N₆O
• MW: 234.25776052475
• MDL: MFCD18915349
• CID: 3165834
• PubChem ID: 51358680
• Update Time: 2025-10-28

8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one
• 1325305-68-7
• 8-(4-Aminopiperidin-1-yl)[1,2,4]triazolo-[4,3-a]pyrazin-3(2H)-one
• AKOS005736589
• F1907-0744
• CHEMBL3443769
• STL110828
• BS-3233
• 8-(4-aminopiperidin-1-yl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• 8-(4-Aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3-ol
• EN300-265531
• 8-(4-aminopiperidin-1-yl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• CS-0271882
• 8-(4-aminopiperidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one

• MDL： MFCD18915349
• Inchi： 1S/C10H14N6O/c11-7-1-4-15(5-2-7)8-9-13-14-10(17)16(9)6-3-12-8/h3,6-7H,1-2,4-5,11H2,(H,14,17)
• InChI Key： SLVXEULBUBQROT-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C(=NC=CN21)N1CCC(CC1)N

Computed Properties

• Exact Mass: 234.12290909Da
• Monoisotopic Mass: 234.12290909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.3Ų

Additional information on 8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one

Comprehensive Overview of 8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one (CAS No. 1325305-68-7)

The compound 8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one, with the CAS number 1325305-68-7, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a triazolopyrazine core with a 4-aminopiperidine moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating various diseases.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The triazolopyrazine scaffold, as seen in 8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one, is frequently explored for its ability to interact with biological targets. This compound's 4-aminopiperidine group enhances its solubility and bioavailability, addressing a common challenge in drug development. These properties align with current trends in structure-activity relationship (SAR) studies, where optimizing molecular frameworks is critical for efficacy.

One of the most searched questions in the field is: "What are the potential therapeutic applications of triazolopyrazine derivatives?" This compound's versatility allows it to be investigated for conditions such as inflammatory disorders, metabolic syndromes, and even neurological diseases. Its mechanism of action often involves allosteric modulation or competitive inhibition, making it a valuable tool for researchers studying signal transduction pathways. Additionally, its CAS number 1325305-68-7 is frequently referenced in patent literature, highlighting its commercial and academic relevance.

From a synthetic chemistry perspective, the preparation of 8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one involves multi-step organic reactions, including cyclization and amination processes. The compound's purity and stability are critical for reproducible results, which is why analytical techniques like HPLC and NMR spectroscopy are routinely employed. These methods ensure compliance with stringent regulatory standards, a topic of high interest in pharmaceutical quality control discussions.

Another trending topic is the role of computational chemistry in optimizing compounds like 8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models are increasingly used to predict binding affinities and reduce experimental trial-and-error. This aligns with the growing emphasis on AI-driven drug discovery, where time and cost efficiencies are paramount.

In conclusion, 8-(4-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one (CAS No. 1325305-68-7) represents a fascinating intersection of chemistry and biology. Its structural features and functional groups make it a subject of ongoing research, particularly in the context of targeted therapy and drug design. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics.